Cas no 1110909-17-5 (2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide)

• Product Name: 2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide
• CAS No: 1110909-17-5
• MF: C₁₁H₁₅ClN₂O₃S
• MW: 290.766400575638
• MDL: MFCD11505363
• CID: 5166660
• PubChem ID: 39869414
• Update Time: 2026-03-04

2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[2-(dimethylsulfamoyl)phenyl]methyl}acetamide
• Acetamide, 2-chloro-N-[[2-[(dimethylamino)sulfonyl]phenyl]methyl]-
• 2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide

• MDL： MFCD11505363
• Inchi： 1S/C11H15ClN2O3S/c1-14(2)18(16,17)10-6-4-3-5-9(10)8-13-11(15)7-12/h3-6H,7-8H2,1-2H3,(H,13,15)
• InChI Key： YKUUDRILQVDFQC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1S(N(C)C)(=O)=O)(=O)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide

Introduction to 2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide and Its Significance in Modern Chemical Biology

Compounds with the CAS number 1110909-17-5 represent a fascinating class of molecules that have garnered significant attention in the field of chemical biology. Among these, 2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide stands out due to its unique structural features and promising biological activities. This compound, characterized by a chloro-substituted acetamide core linked to a dimethylsulfamoylphenylmethyl moiety, has been extensively studied for its potential applications in drug discovery and therapeutic development.

The structural framework of 2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide incorporates several key pharmacophoric elements that contribute to its biological relevance. The chloro group at the C-2 position enhances electrophilicity, making the molecule susceptible to nucleophilic attack, which is a common mechanism in many biological pathways. Additionally, the dimethylsulfamoyl group introduces a polar, negatively charged moiety that can interact with various biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological processes through precise interactions with target proteins. The 2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide structure aligns well with this trend, as it provides a versatile scaffold for designing molecules with tailored biological activities. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression.

The biological activity of 2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide has been further explored in preclinical models. Research indicates that this compound can interfere with critical signaling pathways by binding to specific residues on target proteins. Such interactions often lead to downstream effects that modulate cellular processes, including proliferation, differentiation, and apoptosis. These findings have prompted investigations into its potential as an anticancer agent, particularly in the context of resistant or refractory cancers.

Beyond its applications in oncology, 2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide has also shown promise in other therapeutic areas. For example, preliminary studies suggest that it may have neuroprotective properties by interacting with receptors involved in neurodegenerative diseases. The ability of this compound to cross the blood-brain barrier is an additional advantage, as it allows for targeted delivery to central nervous system (CNS) tissues.

The synthesis of 2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Key synthetic strategies involve multi-step reactions that carefully construct each pharmacophoric element while maintaining regioselectivity and stereochemical integrity. These synthetic approaches are critical for ensuring that the final product retains its intended biological activity.

In conclusion, 2-chloro-N-{2-(dimethylsulfamoyl)phenylmethyl}acetamide, identified by the CAS number 1110909-17-5, is a compound of significant interest in modern chemical biology. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and therapeutic development. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.